Comparison of Kjeldahl and sulphuric acid-hydrogen peroxide methods and their salicylic acid-thiosulphate modifications for determining total nitrogen in grasses

ANALYSTANALYST Pub Date: DOI: 10.1039/AN9648900670

Abstract

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Comparison of Kjeldahl and sulphuric acid-hydrogen peroxide methods and their salicylic acid-thiosulphate modifications for determining total nitrogen in grasses
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